Cas no 96107-26-5 (Ethyl 2-Propyl-4-pentenoate)

• Product Name: Ethyl 2-Propyl-4-pentenoate
• CAS No: 96107-26-5
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 1059974
• PubChem ID: 13607309
• Update Time: 2025-04-20

Ethyl 2-Propyl-4-pentenoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-Propyl-4-pentenoate
• ethyl 2-propylpent-4-enoate
• 4-Pentenoic acid, 2-propyl-, ethyl ester
• 96107-26-5
• 2-Propyl-4-pentenoic Acid Ethyl Ester
• starbld0002457
• DTXSID30544861
• DB-319391

• Inchi： 1S/C10H18O2/c1-4-7-9(8-5-2)10(11)12-6-3/h4,9H,1,5-8H2,2-3H3
• InChI Key： XCTMFTZXTGVJHP-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC=C)CCC)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų